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Compound of Interest

Compound Name: 2,3,5-Tribromopyridine

Cat. No.: B189629 Get Quote

For immediate release

This guide provides essential safety and logistical information for the proper disposal of 2,3,5-
Tribromopyridine, a compound utilized in pharmaceutical development, agricultural chemistry,

and material science.[1] Adherence to these procedures is critical for ensuring the safety of

laboratory personnel and minimizing environmental impact. This document is intended for

researchers, scientists, and drug development professionals.

Immediate Safety and Hazard Information
2,3,5-Tribromopyridine is classified as a hazardous chemical.[2] Primary hazards include

corrosiveness, acute toxicity, and irritation.[2] It is harmful if swallowed, in contact with skin, or

inhaled, and causes skin and eye irritation.[3][4] All handling and disposal procedures must be

conducted in a well-ventilated area, preferably within a certified chemical fume hood.

Personal Protective Equipment (PPE):

Before handling 2,3,5-Tribromopyridine for disposal, ensure the following PPE is worn:
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PPE Type Specification Rationale

Eye/Face Protection
Chemical safety goggles or a

face shield.[3][5]
Protects eyes from splashes.

Skin Protection

Chemical-resistant gloves

(e.g., nitrile or butyl rubber)

and a lab coat.[3][5]

Prevents skin contact.

Respiratory Protection

Use in a chemical fume hood.

If a hood is not available, a

NIOSH-approved respirator

with appropriate cartridges

should be used.[3][6]

Avoids inhalation of dust or

vapors.

Step-by-Step Disposal Protocol
The disposal of 2,3,5-Tribromopyridine and materials contaminated with it must be managed

as hazardous waste.[5][7] Under no circumstances should this chemical be disposed of down

the drain or in regular trash.[3][8]

Experimental Protocol for Waste Collection:

Waste Identification and Segregation:

Identify all waste containing 2,3,5-Tribromopyridine, including unused or unwanted

product, reaction byproducts, contaminated labware (e.g., pipette tips, filter paper), and

spill cleanup materials.

This waste must be segregated as halogenated organic waste.[5][9] Do not mix it with

non-halogenated solvents or other incompatible waste streams.[9]

Containerization:

Use a designated, leak-proof, and chemically compatible container for collecting the

waste. Glass or high-density polyethylene containers are generally suitable.[10]

The container must have a secure, screw-top cap to prevent leaks and spills.[11]
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Labeling:

Clearly label the waste container with the words "Hazardous Waste".[5][11]

Include the full chemical name: "2,3,5-Tribromopyridine". Do not use abbreviations.[11]

List all components and their approximate percentages if it is a mixed waste stream.[8]

Affix appropriate GHS hazard pictograms.

Storage:

Store the sealed waste container in a designated and secure hazardous waste

accumulation area.[5]

The storage area should be cool, dry, and well-ventilated, away from heat sources and

incompatible materials.[12]

Ensure secondary containment is in place to mitigate potential leaks.[11]

Disposal Request and Collection:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to arrange for pickup.[5][7]

Provide an accurate description of the waste, including its composition and quantity.

The recommended method for final disposal is high-temperature incineration at a licensed

hazardous waste facility.[7][13]

Spill Management
In the event of a spill, the following steps should be taken:

Evacuate and Ventilate: Immediately evacuate the affected area and ensure it is well-

ventilated.
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Containment: Wearing appropriate PPE, contain the spill using an inert absorbent material

such as vermiculite, sand, or earth.[5][7]

Collection: Carefully sweep or scoop up the absorbed material and place it into a designated

hazardous waste container.[5][12]

Decontamination: Decontaminate the spill area with a suitable solvent (e.g., acetone,

ethanol), followed by a thorough washing with soap and water.[7][10] All cleaning materials

must also be disposed of as hazardous waste.[7]

PPE Disposal: Dispose of any contaminated PPE as hazardous waste.[10]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of 2,3,5-
Tribromopyridine.
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Caption: Logical workflow for the proper disposal of 2,3,5-Tribromopyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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